Cas no 886360-55-0 (2-Pyrimidinamine,4-(3-bromo-2-thienyl)-6-methyl-)

• Product Name: 2-Pyrimidinamine,4-(3-bromo-2-thienyl)-6-methyl-
• CAS No: 886360-55-0
• MF: C₉H₈BrN₃S
• MW: 270.14891910553
• MDL: MFCD03791203
• CID: 712050
• PubChem ID: 2763833
• Update Time: 2025-09-27

2-Pyrimidinamine,4-(3-bromo-2-thienyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,4-(3-bromo-2-thienyl)-6-methyl-
• 4-(3-BROMO-2-THIENYL)-6-METHYL-2-PYRIMIDINAMINE
• 4-(3-bromothiophen-2-yl)-6-methylpyrimidin-2-amine
• bromothienylmethylpyrimidinamine
• 4-(3-BROMOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE
• 2-Pyrimidinamine, 4-(3-bromo-2-thienyl)-6-methyl-
• CS-0366320
• DTXSID80377161
• SB60299
• AKOS005070393
• 3T-0610
• J-513369
• 886360-55-0
• MFCD03791203

• MDL： MFCD03791203
• Inchi： 1S/C9H8BrN3S/c1-5-4-7(13-9(11)12-5)8-6(10)2-3-14-8/h2-4H,1H3,(H2,11,12,13)
• InChI Key： KUTYUJWSFOAFHN-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C)=CC(C2SC=CC=2Br)=N1

Computed Properties

• Exact Mass: 268.96200
• Monoisotopic Mass: 268.96223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.3
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Melting Point: 153-154°
• PSA: 80.04000
• LogP: 3.43940

2-Pyrimidinamine,4-(3-bromo-2-thienyl)-6-methyl- Security Information

• HazardClass：IRRITANT